Cas no 1248381-49-8 (2-(Azidomethyl)-5-phenyloxazole)

• Product Name: 2-(Azidomethyl)-5-phenyloxazole
• CAS No: 1248381-49-8
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 4773398
• Update Time: 2025-05-23

2-(Azidomethyl)-5-phenyloxazole Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-phenyloxazole
• 2-(azidomethyl)-5-phenyl-1,3-oxazole
• 2-(Azidomethyl)-5-phenyloxazole

• Inchi： 1S/C10H8N4O/c11-14-13-7-10-12-6-9(15-10)8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： LFHHYMUYHNPVOL-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 200.06981089 g/mol
• Monoisotopic Mass: 200.06981089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.4
• Molecular Weight: 200.20

Additional information on 2-(Azidomethyl)-5-phenyloxazole

Introduction to 2-(Azidomethyl)-5-phenyloxazole (CAS No. 1248381-49-8)

2-(Azidomethyl)-5-phenyloxazole (CAS No. 1248381-49-8) is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound, belonging to the oxazole family, has garnered attention due to its unique structural properties and versatile applications. The molecule consists of an oxazole ring substituted with an azidomethyl group at the 2-position and a phenyl group at the 5-position, making it a valuable compound for both academic and industrial research.

The oxazole core of this compound is a five-membered aromatic ring containing one oxygen and one nitrogen atom. This structure contributes to the compound's stability and reactivity, making it suitable for various chemical transformations. The azidomethyl group (-N₃CH₂) attached to the oxazole ring introduces additional functional groups, enhancing its reactivity and enabling its use in click chemistry reactions. The phenyl group at the 5-position adds aromaticity and electronic properties, further modulating the compound's behavior in different chemical environments.

Recent studies have highlighted the potential of 2-(Azidomethyl)-5-phenyloxazole in drug discovery and materials synthesis. For instance, researchers have explored its role as a building block for constructing bioactive molecules with potential anti-cancer or anti-inflammatory properties. The compound's ability to undergo click chemistry reactions has made it a valuable precursor for synthesizing complex molecular architectures with tailored functionalities.

In terms of physical properties, 2-(Azidomethyl)-5-phenyloxazole exhibits good thermal stability and solubility in common organic solvents, which facilitates its handling and application in various chemical processes. Its electronic properties, including conjugation within the oxazole ring and the azide group, make it a promising candidate for applications in optoelectronics and sensor technologies.

The synthesis of 2-(Azidomethyl)-5-phenyloxazole typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental standpoint, the compound's biodegradability and ecological impact are areas of ongoing research. Preliminary studies suggest that it exhibits moderate biodegradation under specific conditions, but further investigations are required to fully understand its environmental fate.

In conclusion, 2-(Azidomethyl)-5-phenyloxazole (CAS No. 1248381-49-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques position it as a valuable tool for researchers in the fields of organic chemistry, pharmacology, and materials science.